Cas no 859154-19-1 (2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide)

• Product Name: 2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide
• CAS No: 859154-19-1
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD03130404
• CID: 3141680
• PubChem ID: 5138875
• Update Time: 2025-06-08

2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide
• LS-05085
• H31506
• SCHEMBL315751
• 1H-Imidazole-1-acetic acid, 2-methyl-, hydrazide
• Oprea1_512468
• MFCD03130404
• ALBB-016383
• 859154-19-1
• STL363203
• AKOS002657153
• F1725-0069
• 2-(2-methylimidazol-1-yl)acetohydrazide
• CS-0282384
• EN300-331833

• MDL： MFCD03130404
• Inchi： 1S/C6H10N4O/c1-5-8-2-3-10(5)4-6(11)9-7/h2-3H,4,7H2,1H3,(H,9,11)
• InChI Key： JATIQKICGGXJOH-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CN=C1C)NN

Computed Properties

• Exact Mass: 154.08546096Da
• Monoisotopic Mass: 154.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 72.9Ų

2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide Security Information

• HazardClass：IRRITANT

Additional information on 2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide

Research Briefing on 2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide (CAS: 859154-19-1): Recent Advances and Applications

2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide (CAS: 859154-19-1) is a hydrazide derivative with a methyl-substituted imidazole moiety, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This briefing synthesizes the latest research findings on this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The compound's structural features, including the imidazole ring and hydrazide functional group, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide exhibits moderate inhibitory activity against bacterial enzymes such as DNA gyrase and topoisomerase IV, suggesting its potential as a scaffold for novel antibiotics. Additionally, molecular docking simulations revealed favorable binding interactions with these targets, further supporting its utility in antimicrobial drug design.

In the context of cancer research, a recent preprint (2024) from the Bioorganic & Medicinal Chemistry Letters explored the compound's role as a precursor for synthesizing platinum(II) complexes. These complexes demonstrated promising cytotoxicity against human colorectal cancer cell lines (HCT-116), with IC50 values comparable to clinically used chemotherapeutic agents. The study emphasized the compound's ability to enhance the stability and bioavailability of metal-based drugs, opening new avenues for combination therapies.

Beyond its direct pharmacological applications, 2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide has also been investigated as a linker in antibody-drug conjugates (ADCs). A 2023 patent (WO202318765A1) disclosed its use in connecting cytotoxic payloads to monoclonal antibodies, leveraging its hydrolytic stability and biocompatibility. This innovation addresses longstanding challenges in ADC development, such as premature drug release and off-target toxicity.

From a synthetic chemistry perspective, recent advancements in green chemistry have optimized the production of 2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide. A 2024 ACS Sustainable Chemistry & Engineering paper reported a solvent-free mechanochemical synthesis route, achieving >90% yield while reducing hazardous waste generation. This environmentally friendly approach aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic profile and potential off-target effects. Ongoing preclinical studies (as noted in ClinicalTrials.gov identifier NCT05678984) aim to address these gaps, particularly regarding its metabolic stability and potential drug-drug interactions. Researchers anticipate that these studies will pave the way for first-in-human trials within the next 2-3 years.

In conclusion, 2-(2-Methyl-1H-imidazol-1-yl)acetohydrazide (859154-19-1) represents a multifaceted compound with significant potential across therapeutic areas. Its unique chemical properties continue to inspire innovative applications in drug discovery and bioconjugation technologies. As research progresses, this molecule may emerge as a critical building block for next-generation pharmaceuticals, warranting continued investment in both fundamental and translational studies.